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Compound of Interest

Compound Name: 3-Isopropoxybenzaldehyde

Cat. No.: B1298940

An in-depth guide to the physical and chemical properties of 3-lIsopropoxybenzaldehyde,
tailored for researchers, scientists, and professionals in drug development. This document
provides a comprehensive overview of its physical state, appearance, and key chemical data,
supported by generalized experimental protocols for property determination.

Physical and Chemical Properties

3-Isopropoxybenzaldehyde is an organic compound with the chemical formula C10H1202.[1]
[2][3][4][5][€] Its physical state at room temperature is described as both a solid and a colorless
to light yellow liquid in various sources, suggesting it may be a low-melting solid or exist in a
liquid state depending on purity and ambient conditions.[1]

Appearance and Odor

e Physical Form: Sources variously describe the compound as a solid or a liquid.[1]
e Color: The appearance is generally noted as colorless to light yellow.[1]

o Odor: Specific odor characteristics are not detailed in the provided search results.

Quantitative Data

The key physical and chemical properties of 3-lIsopropoxybenzaldehyde are summarized in
the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 75792-33-5 [L121I31I41I5161[7]
Molecular Formula C10H1202 [L12][31[41[5]16]
Molecular Weight 164.20 g/mol [11[2][5][6]
Physical State Solid / Liquid [1]

Appearance Colorless to light yellow [1]
N ) 110-113 °C (at 2 Torr) 256.8
Boiling Point (1112171
°C (at 760 mmHg)
Density 1.036 g/cm? (Predicted) (11121171
Refractive Index 1.529 [2][7]
Flash Point 107.5°C [2]

Storage Temperature

2-8°C, under inert gas

[1]

Experimental Protocols

While specific experimental documentation for the characterization of 3-

Isopropoxybenzaldehyde is not provided in the search results, the following are standard

methodologies for determining the key physical properties mentioned.

Determination of Physical State and Appearance

This is a qualitative analysis based on visual inspection of the substance at ambient

temperature (typically 20-25°C) and standard atmospheric pressure.

o Objective: To determine the physical form (solid, liquid, gas) and color of the substance.

e Procedure:

o Asmall, pure sample of the substance is placed in a clear, clean container (e.g., a watch

glass or a beaker).

o The sample is observed against a white background to accurately determine its color.
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o The physical form is noted. If it is a solid, the form (e.qg., crystalline, amorphous powder) is
also recorded.

o Observations are recorded systematically.

Melting Point Determination

The melting point is a key indicator of a substance's purity and is determined using a melting
point apparatus.

o Objective: To determine the temperature range over which the solid phase of a substance
transitions to the liquid phase.

e Procedure:

o

A small amount of the finely powdered solid substance is packed into a capillary tube.

[¢]

The capillary tube is placed in a melting point apparatus (e.g., Thiele tube with oil bath or a
digital instrument).

[¢]

The sample is heated slowly and steadily.

[¢]

The temperature at which the substance first begins to melt and the temperature at which
it becomes completely liquid are recorded. This range is the melting point.

Boiling Point Determination

The boiling point is determined at a specific atmospheric pressure, as it varies with pressure.

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

e Procedure (Distillation Method):
o A sample of the liquid is placed in a distillation flask with a few boiling chips.
o Athermometer is positioned so that its bulb is just below the side arm of the flask.

o The flask is heated gently.
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o The temperature is recorded when the liquid is boiling and a stable temperature is
observed on the thermometer as the vapor condenses. This stable temperature is the
boiling point.

Logical Workflow

The following diagram illustrates the logical workflow for the physical characterization of a
chemical substance like 3-lsopropoxybenzaldehyde.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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